Cas no 1270387-69-3 (tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate
• CAS No: 1270387-69-3
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6245563
• PubChem ID: 165827300
• Update Time: 2025-05-19

tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate
• EN300-1881792
• 1270387-69-3
• tert-butyl N-[2-amino-2-(5-methylpyridin-2-yl)ethyl]carbamate

• Inchi： 1S/C13H21N3O2/c1-9-5-6-11(15-7-9)10(14)8-16-12(17)18-13(2,3)4/h5-7,10H,8,14H2,1-4H3,(H,16,17)
• InChI Key： HVGNJEFQWYTBER-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(C)=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate (CAS No. 1270387-69-3)

Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate, a compound with the chemical identifier CAS No. 1270387-69-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a tert-butyl group and an amino-substituted ethyl chain linked to a 5-methylpyridin-2-yl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate have been meticulously studied to ensure its purity and stability. The presence of the tert-butyl group not only enhances the metabolic stability of the compound but also influences its interactions with biological targets. This feature is particularly crucial in medicinal chemistry, where optimizing metabolic properties can significantly improve drug efficacy and reduce side effects.

The 5-methylpyridin-2-yl moiety in the structure introduces a unique electronic and steric environment that can modulate the compound's binding affinity and selectivity. Pyridine derivatives are well-documented for their role in various biological pathways, making this compound a valuable tool for investigating potential therapeutic targets. Recent studies have highlighted the importance of pyridine-based scaffolds in developing novel drugs, particularly in the treatment of neurological disorders and infectious diseases.

In the realm of drug discovery, Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate has been explored for its potential as an intermediate in the synthesis of more complex molecules. The versatility of carbamate functional groups allows for further derivatization, enabling chemists to tailor the properties of the compound to specific needs. This adaptability makes it an attractive candidate for library synthesis and high-throughput screening campaigns.

Recent advancements in computational chemistry have further enhanced our understanding of how Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity, suggesting multiple potential therapeutic applications. These findings align with current trends in drug discovery, where identifying multifunctional compounds is key to developing treatments that address complex diseases.

The pharmacokinetic properties of Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate have also been thoroughly investigated. Studies indicate that this compound exhibits favorable solubility and bioavailability, which are critical factors for successful drug development. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested doses, further supporting its potential as a lead compound.

The role of Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate in medicinal chemistry extends beyond its use as an intermediate or lead compound. It serves as a valuable tool for understanding the structure-function relationships within biological systems. By studying how this compound interacts with various targets, researchers can gain insights into disease mechanisms and develop more effective treatments.

Future research directions for Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate include exploring its potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The pyridine scaffold is known to interact with neurotransmitter receptors, making this compound a promising candidate for developing novel therapeutics. Additionally, investigating its antimicrobial properties could open new avenues in combating resistant bacterial strains.

In conclusion, Tert-butyl N-2-amino-2-(5-methylpyridin-2-yl)ethylcarbamate (CAS No. 1270387-69-3) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further exploration. As our understanding of biological systems continues to evolve, compounds like this will play a crucial role in discovering new treatments for various diseases.